Cas no 1807072-21-4 (3-Chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine-2-methanol)

• Product Name: 3-Chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine-2-methanol
• CAS No: 1807072-21-4
• MF: C₈H₇Cl₂F₂NO
• MW: 242.050087213516
• CID: 4808032
• Update Time: 2025-10-22

3-Chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine-2-methanol

• Inchi： 1S/C8H7Cl2F2NO/c9-2-4-1-5(8(11)12)7(10)6(3-14)13-4/h1,8,14H,2-3H2
• InChI Key： JZHGLLYJCQHVAR-UHFFFAOYSA-N
• SMILES： ClC1C(CO)=NC(CCl)=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1

Additional information on 3-Chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine-2-methanol

Comprehensive Overview of 3-Chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine-2-methanol (CAS No. 1807072-21-4)

3-Chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine-2-methanol (CAS No. 1807072-21-4) is a specialized chemical compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine backbone and functional groups such as chloromethyl and difluoromethyl, offers versatile applications in synthetic chemistry. Its molecular structure, which includes reactive sites like chloro and hydroxymethyl groups, makes it a valuable intermediate for designing novel molecules with potential biological activity.

In recent years, the demand for halogenated pyridine derivatives has surged due to their role in developing crop protection agents and pharmaceutical intermediates. Researchers are particularly interested in the difluoromethyl moiety, as it can enhance the metabolic stability and bioavailability of target compounds. The compound’s CAS No. 1807072-21-4 is frequently searched in academic databases and chemical marketplaces, reflecting its growing relevance in industrial and academic settings.

One of the key advantages of 3-Chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine-2-methanol is its adaptability in cross-coupling reactions, a hot topic in modern organic synthesis. The presence of chloromethyl and hydroxymethyl groups allows for further functionalization, enabling the creation of complex architectures. This aligns with the current trend of green chemistry, where efficient and sustainable synthetic routes are prioritized. Users often search for "synthetic applications of difluoromethylpyridines" or "reactivity of chloromethyl pyridine derivatives," highlighting the compound’s significance in cutting-edge research.

From an industrial perspective, CAS No. 1807072-21-4 is explored for its potential in pesticide formulation and drug discovery. The difluoromethyl group, in particular, is known to improve the lipophilicity of molecules, a critical factor in agrochemical efficacy. Additionally, the compound’s pyridine core is a common scaffold in heterocyclic chemistry, making it a focal point for studies on structure-activity relationships (SAR).

Safety and handling of 3-Chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine-2-methanol are also frequently discussed topics. While the compound is not classified as hazardous under standard regulations, proper storage and handling protocols are essential to maintain its stability. Searches related to "storage conditions for halogenated pyridines" or "stability of hydroxymethyl pyridine derivatives" underscore the practical considerations for researchers and manufacturers.

In summary, 3-Chloro-6-(chloromethyl)-4-(difluoromethyl)pyridine-2-methanol (CAS No. 1807072-21-4) represents a promising building block in synthetic chemistry, with applications spanning agrochemicals, pharmaceuticals, and material science. Its unique structural features and reactivity profile continue to inspire innovation, addressing both current challenges and future opportunities in chemical research.